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Nafithromycin synthesis and manufacturing
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nafithromycin

CAS No.: 1691240-78-4

Cat. No.: S11214959

Chemical and Pharmacological Profile

The table below summarizes the core characteristics of Nafithromycin based on the search results.

Category Details

Drug Type Small molecule, lactone-ketolide antibiotic [1] [2]
Molecular Ca2He2N6011S [2]

Formula

CAS Registry No.  1691240-78-4 [2]

Mechanism of Inhibits bacterial protein synthesis by binding to domains Il and V of the 23s rRNA
Action of the 50S ribosomal subunit [1] [3]

| Structural Features | « Ketone functional group at C-3 position [1] * Unique amidoxime core with a 2-
pyridine-1,3,4-thiadiazole biaryl tether [3] ¢ Lactone group at C11 and C12 [4] | | Key Development &
Regulatory Status | * Originator: Wockhardt Ltd. [3] [5] ¢ First Approval: Approved in India as of
October 2025 [2] [6] * Brand Name: Mignaf [3] [6] « FDA Designation: Granted Qualified Infectious
Disease Product (QIDP) status [3] [7] |
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Pharmacokinetic and Efficacy Data from Clinical Trials

The following table consolidates quantitative data from phase 1 and phase 3 clinical trials.

Parameter

Findings

Dosage &
Administration

Safety & Tolerability

Key Pharmacokinetic

(PK) Properties

Clinical Efficacy

800 mg oral dose, once daily for 3 days [3]

Generally well-tolerated in clinical trials. No serious or severe adverse
events (AEs) were reported, with minimal drug-drug interactions [1] [4].

High and sustained concentrations in lung tissue and alveolar
macrophages, far exceeding plasma levels [3] [4].

Phase Il trials demonstrated high clinical success rates in treating
Community-Acquired Bacterial Pneumonia (CABP), comparable to a
combination of amoxicillin-clavulanic acid and clarithromycin [3].

In Vitro Antimicrobial Activity (MIC Data)

The potent activity of Nafithromycin against key respiratory pathogens is summarized below, based on a

global surveillance study of 4,739 isolates [7].

Nafithromycin MICso Nafithromycin MICe0
Pathogen

(ng/ml) (ng/ml)
Streptococcus pneumoniae (n=1,911) 0.015 0.06
Streptococcus pyogenes (n=606) 0.015 0.015
Haemophilus influenzae (n=1,002) 2 4
Moraxella catarrhalis (n=504) 0.12 0.25
Staphylococcus aureus (MSSA) 0.06 0.06
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Nafithromycin MICso Nafithromycin MICoeo
Pathogen

(ng/ml) (ng/ml)
Staphylococcus aureus (MRSA, 0.06 0.06

Telithromycin-S)

The development pathway of Nafithromycin, from discovery to its recent approval, can be visualized as

follows:

Click to download full resolution via product page

Nafithromycin development pathway and regulatory status.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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